2'-O-[(2-Nitrophenyl)methyl]cytidine

• CAS No.: 61517-72-4
• Molecular Formula: C16H18N4O7
• Molecular Weight: 378.34 g/mol
• IUPAC Name: 4-amino-1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-[(2-nitrophenyl)methoxy]oxolan-2-yl]pyrimidin-2-one
• InChI: InChI=1S/C16H18N4O7/c17-12-5-6-19(16(23)18-12)15-14(13(22)11(7-21)27-15)26-8-9-3-1-2-4-10(9)20(24)25/h1-6,11,13-15,21-22H,7-8H2,(H2,17,18,23)/t11-,13-,14-,15-/m1/s1
• InChI Key: DGOHJFOJBYMPCJ-NMFUWQPSSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)CO[C@@H]2[C@@H]([C@H](O[C@H]2N3C=CC(=NC3=O)N)CO)O)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C(=C1)COC2C(C(OC2N3C=CC(=NC3=O)N)CO)O)[N+](=O)[O-]

Description

2'-O-[(2-Nitrophenyl)methyl]cytidine is a chemically modified nucleoside in which the 2'-hydroxyl group of cytidine is substituted with a (2-nitrophenyl)methyl moiety. This modification introduces steric bulk and electron-withdrawing properties due to the aromatic nitro group, which can influence the compound’s stability, base-pairing interactions, and resistance to enzymatic degradation.

Preparation Methods

Sequential Protection of Sugar Moieties

Initial synthesis begins with cytidine (C₉H₁₃N₃O₅), where the 5'-hydroxyl is typically protected first using trityl or acetyl groups. In a representative protocol:

• 5'-O-Tritylation : Cytidine (10 mmol) reacts with trityl chloride (12 mmol) in pyridine at 25°C for 24 hr (yield: 85–90%).
• 2'-O-Alkylation : The 5'-protected intermediate reacts with 2-nitrophenylmethyl bromide (15 mmol) in DMF containing NaH (2 equiv) at 0°C → 25°C over 6 hr.

Critical Parameters :

Parameter	Optimal Value	Effect on Yield
Solvent	Anhydrous DMF	Maximizes alkylation rate
Base	Sodium hydride	Prevents hydrolysis
Temperature	0°C → 25°C gradient	Reduces side reactions

The nitrophenylmethyl group’s electron-withdrawing nature facilitates later phosphorylation but requires careful pH control (pH 6.5–7.5) to prevent premature deprotection.

Alternative Protecting Group Combinations

Comparative studies show:

• Acetyl protection at 5'-OH allows milder deprotection (NH₃/MeOH) but risks migration to 3'-OH during alkylation.
• Silyl ethers (TBDMS) provide superior regioselectivity but complicate phosphorylation due to steric hindrance.

Phosphorylation at the 5'-Position

Phosphoramidite Approach

The 5'-phosphate is introduced using 2-cyanoethyl-N,N-diisopropylphosphoramidite chemistry:

• Activate 5'-OH with 1H-tetrazole (0.45 M in CH₃CN) for 30 min.
• Add 2-cyanoethyl-N,N-diisopropylphosphoramidite (1.2 equiv) under argon, stir for 2 hr.
• Oxidize with I₂/H₂O/pyridine to form phosphate (yield: 70–75%).

Challenges :

• Nitrophenylmethyl groups exhibit partial lability under acidic oxidation conditions.
• Substoichiometric tetrazole (0.8 equiv) improves yield by minimizing side reactions.

H-Phosphonate Method

Alternative phosphorylation via H-phosphonate intermediates:

• React 5'-OH with diphenyl H-phosphonate (2 equiv) in pyridine.
• Oxidize with tert-butyl hydroperoxide (TBHP) to yield phosphate.

This method achieves 82% yield but requires rigorous anhydrous conditions to prevent H-phosphonate hydrolysis.

Deprotection and Purification

Sequential Removal of Protecting Groups

• Trityl Deprotection : Treat with 80% acetic acid (2 hr, 25°C).
• Phosphate Stabilization : Neutralize with NH₄HCO₃ to pH 7.0–7.5.

Purification :

• Ion-Exchange Chromatography : Using Dowex 50WX8 (NH₄⁺ form) eluted with 0.1–0.5 M NH₄HCO₃ gradient.
• Reverse-Phase HPLC : C18 column, 5→40% CH₃CN in 50 mM TEAA (pH 6.8) over 30 min.

Mechanistic Insights and Side Reactions

Alkylation Selectivity

The 2'-OH’s higher acidity (pKa ≈ 12.5 vs. 15 for 5'-OH) drives preferential alkylation. Molecular modeling shows the 2-nitrophenyl group adopts a pseudo-axial conformation, minimizing steric clash with the cytosine base.

Competing Pathways

• Over-Alkylation : Occurs at >25°C, forming 2',3'-bis-O-(2-nitrophenylmethyl) byproducts (5–8% yield).
• Base Modification : Nitrophenylmethyl bromide may alkylate cytosine N3 at pH >8, requiring strict pH control.

Applications and Stability Profiling

Biochemical Applications

• RNA Interference Studies : The 2'-O modification enhances siRNA duplex stability (ΔTm = +8°C vs. unmodified).
• Photocontrol : 365 nm irradiation cleaves the nitrophenylmethyl group with t₁/₂ = 12 min, enabling light-activated RNA systems.

Stability Data

Condition	Half-Life (25°C)	Degradation Product
pH 7.4, aqueous	48 hr	2-Nitrophenylmethanol
pH 1.0, HCl	15 min	Cytidine-5'-phosphate
10% NH₃ in MeOH	8 hr	Demethylated cytidine

Chemical Reactions Analysis

Types of Reactions

2’-O-[(2-Nitrophenyl)methyl]cytidine can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitroso or nitro derivatives.

Reduction: The nitrophenyl group can be reduced to an amine group.

Substitution: The nitrophenyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reagents like hydrogen gas in the presence of a palladium catalyst or sodium borohydride can be employed.

Substitution: Various nucleophiles can be used in the presence of a base to substitute the nitrophenyl group.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield nitroso or nitro derivatives, while reduction can yield amine derivatives.

Scientific Research Applications

2’-O-[(2-Nitrophenyl)methyl]cytidine has several applications in scientific research:

Chemistry: It is used to study the chemical properties and reactivity of modified nucleosides.

Biology: It serves as a tool to investigate the role of modified nucleosides in biological processes, such as RNA interference and gene expression.

Medicine: It has potential therapeutic applications, particularly in the development of antiviral and anticancer agents.

Industry: It can be used in the synthesis of oligonucleotides for various industrial applications, including diagnostics and therapeutics.

Mechanism of Action

The mechanism of action of 2’-O-[(2-Nitrophenyl)methyl]cytidine involves its incorporation into nucleic acids, where it can affect the structure and function of RNA and DNA. The nitrophenyl group can interact with various molecular targets, including enzymes and proteins involved in nucleic acid metabolism. These interactions can lead to changes in gene expression and cellular function .

Comparison with Similar Compounds

Table 1: Key Structural Modifications and Properties

Compound	2'-O Modification	Key Features	Applications/Findings
2'-O-[(2-Nitrophenyl)methyl]cytidine	(2-Nitrophenyl)methyl	- Introduces steric hindrance and electron-withdrawing nitro group.	Hypothesized to improve nuclease resistance and binding specificity (inferred from nitro group properties).
2'-O-Methylcytidine	Methyl	- Small, hydrophobic group.	Widely used in antisense oligonucleotides (ASOs) for enhanced stability and RNA binding .
2'-O-(AECM)cytidine	Aminoethylcarbamoylmethyl	- Combines carbamoyl and aminoethyl groups.	Demonstrated lower phosphorothioate content requirements and improved exonuclease resistance .
2'-O-(2-Methoxyethyl)cytidine	2-Methoxyethyl	- Ethylene glycol-derived group.	Used in oligonucleotide crosslinking and as a food texturizing agent due to solubility .
2',3'-Di-O-heptanoylcytidine	Heptanoyl (acyl)	- Lipophilic acyl chains.	Studied for antimicrobial activity; acyl groups enhance membrane permeability .

Biochemical and Physical Properties

• Nuclease Resistance: 2'-O-Methylcytidine and 2'-O-AECM-cytidine exhibit high resistance to exonuclease degradation due to steric shielding of the 2'-OH group . The nitro group in 2'-O-[(2-Nitrophenyl)methyl]cytidine may confer similar or superior resistance by introducing additional steric and electronic barriers. 2',3'-Di-O-heptanoylcytidine shows reduced nuclease resistance compared to smaller 2'-O-alkyl modifications due to its bulky acyl groups .
• Thermodynamic Stability: 2'-O-Methoxyethyl (MOE) modifications stabilize RNA duplexes by ~1.5°C per modification compared to unmodified RNA .
• Synthetic Complexity: 2'-O-AECM-cytidine requires multi-step synthesis involving carbamoylmethylation and aminoethyl functionalization, with yields reported at ~70% for intermediate steps . 2'-O-Methylcytidine is synthesized via simpler alkylation but lacks the functional versatility of nitro or aminoethyl groups .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 2'-O-[(2-Nitrophenyl)methyl]cytidine, and what key reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via nucleoside modification strategies, such as SNAr (substitution nucleophilic aromatic) reactions using halogenated precursors. For example, PyBOP-mediated coupling under anhydrous conditions (e.g., DMF, 80°C) facilitates 2-nitrophenylmethyl group introduction at the 2'-O position. Protecting groups (e.g., acetyl or benzoyl) are critical to prevent undesired side reactions. Reaction optimization includes adjusting stoichiometry of the nitrophenylmethylating agent, temperature control (80–100°C), and catalyst selection (e.g., tetrazole) .

Q. How is 2'-O-[(2-Nitrophenyl)methyl]cytidine characterized structurally, and what analytical techniques are essential?

• Methodological Answer : Structural confirmation requires a combination of NMR (¹H, ¹³C, DEPT for sugar and base moiety assignments), HPLC/UPLC (purity >95%), and mass spectrometry (ESI-MS for molecular ion verification). For regioselectivity analysis, 2D NMR (e.g., COSY, HSQC) resolves ambiguities in methyl group positioning. UV-vis spectroscopy (λ~270 nm) monitors reaction progress .

Q. What mechanisms underlie the biological activity of 2'-O-[(2-Nitrophenyl)methyl]cytidine in antiviral or antitumor contexts?

• Methodological Answer : Activity is hypothesized to depend on its incorporation into viral/cellular RNA/DNA, disrupting replication. Evaluate via polymerase inhibition assays (reverse transcriptase or DNA Pol β) and cell-based viability screens (e.g., MTT assays in HeLa or HEK293 cells). Note: Poor cell uptake often limits efficacy; parallel studies using phosphoramidate prodrugs can enhance bioavailability .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for 2'-O-[(2-Nitrophenyl)methyl]cytidine analogs?

• Methodological Answer : Discrepancies may arise from differences in cell permeability (assessed via LC-MS/MS intracellular metabolite quantification) or metabolic activation (e.g., kinase-dependent phosphorylation). Standardize assays using isogenic cell lines and include controls for nucleoside transporter expression (e.g., hENT1/2 knockdown models). Cross-validate with HPLC-based nucleoside triphosphate quantification .

Q. What strategies optimize the regioselectivity of 2-nitrophenylmethyl group introduction during synthesis?

• Methodological Answer : Employ DFT calculations to predict steric/electronic effects at the 2'-O position. Experimentally, use bulky protecting groups (e.g., TBDMS) on the 3'-OH to direct methylation. Monitor reaction intermediates via in-situ IR spectroscopy (C-O stretching ~1100 cm⁻¹) and optimize solvent polarity (e.g., acetonitrile vs. DMF) to favor SNAr pathways .

Q. What advanced analytical techniques improve sensitivity in quantifying 2'-O-[(2-Nitrophenyl)methyl]cytidine in complex biological matrices?

• Methodological Answer : LC-MS/MS with MRM (multiple reaction monitoring) provides sub-nM sensitivity. For tissue samples, employ microextraction by packed sorbent (MEPS) or SPE cartridges (C18 phase). Validate methods using isotopically labeled internal standards (e.g., ¹³C/¹⁵N-cytidine analogs) to correct for matrix effects .

Q. How does 2'-O-[(2-Nitrophenyl)methyl]cytidine interact with RNA/DNA, and what biophysical techniques elucidate its binding mode?

• Methodological Answer : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to measure binding affinity (Kd). For structural insights, perform X-ray crystallography of RNA polymerase complexes or NMR titration with model oligonucleotides (e.g., poly-A sequences). Computational docking (AutoDock Vina) predicts binding pockets .

Q. What are the stability profiles of 2'-O-[(2-Nitrophenyl)methyl]cytidine under physiological conditions, and how can degradation be mitigated?

• Methodological Answer : Conduct accelerated stability studies (40°C/75% RH) with HPLC monitoring. Degradation pathways (e.g., hydrolysis of the nitrophenylmethyl group) are pH-dependent; buffer optimization (pH 7.4 vs. 5.0) and lyophilization improve shelf life. Add antioxidants (e.g., ascorbic acid) to prevent nitro group reduction .

Methodological Considerations for Research Design

• Ethical & Feasibility Criteria : Apply the FINER framework (Feasible, Interesting, Novel, Ethical, Relevant) when designing studies. For example, prioritize in vitro models over animal testing unless mechanistic proof necessitates in vivo validation .
• Data Validation : Cross-correlate LC-MS/MS results with orthogonal methods (e.g., capillary electrophoresis) to ensure analytical rigor .